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Compound of Interest

Compound Name: SRI 31215 TFA

Cat. No.: B610992

Technical Support Center: SRI 31215 TFA

This technical support center provides researchers, scientists, and drug development
professionals with essential information on the stability and long-term storage of SRI 31215
TFA. Below you will find troubleshooting guides and frequently asked questions to ensure the
integrity of your experiments.

Frequently Asked Questions (FAQSs)

Q1: What are the recommended long-term storage conditions for solid SRI 31215 TFA?

For long-term storage, solid SRI 31215 TFA should be stored at -20°C in a dry, dark
environment.[1] Following these conditions can maintain the compound's stability for up to
three years.[2] It is also recommended to keep the container tightly sealed to protect it from
moisture.[3][4]

Q2: How should | store stock solutions of SRI 31215 TFA?

The storage conditions for SRI 31215 TFA stock solutions depend on the duration of storage
and the solvent used. For stock solutions prepared in DMSO, the following is recommended:

e Long-term (up to 6 months): Store at -80°C.[3][4] Some suppliers suggest storage for up to 1
year at this temperature.[2]

e Short-term (up to 1 month): Store at -20°C.[3][4]
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e Very short-term (days to a week): Aliquots can be stored at 4°C.[1][2]

To avoid repeated freeze-thaw cycles, it is highly recommended to aliquot the stock solution
into smaller, single-use volumes.[2]

Q3: What solvents are recommended for dissolving SRI 31215 TFA?

DMSO is the most commonly recommended solvent for preparing stock solutions of SRI 31215
TFA.[2][4] The solubility in DMSO is reported to be = 25 mg/mL.[2] For in vivo studies, specific
formulations involving co-solvents are suggested.

Q4: Are there any specific handling instructions for preparing SRI 31215 TFA solutions?

Yes, to ensure proper dissolution and maintain the integrity of the compound, follow these
guidelines:

o Use sonication or gentle heating (e.g., to 37°C) to aid in the dissolution of the compound in
DMSO.[2][5]

o When preparing formulations for in vivo experiments, add the solvents sequentially as
specified in the protocols.[2][3][4]

o Always use a clear, fully dissolved stock solution to prepare further dilutions.[3]
Q5: Is SRI 31215 TFA sensitive to light or moisture?

Yes, it is recommended to store SRI 31215 TFA protected from light and moisture.[1][3][4]
Exposure to these elements could potentially lead to degradation of the compound.

Data Summary Tables

Table 1. Recommended Storage Conditions for SRI 31215 TFA
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Storage . .
Form Duration Additional Notes
Temperature
) Store in a dry, dark
Solid -20°C Up to 3 years
place.[1][2]
Dry and dark
Short term (days to -
0-4°C conditions are
weeks) )
essential.[1]
Stock Solution (in 80°C Up to 6 months[3][4] -  Aliquot to avoid

DMSO) 1 year[2] freeze-thaw cycles.[2]
Sealed storage, away

-20°C Up to 1 month )
from moisture.[3][4]
For short-term use of

4°C Up to 1 week

aliquots.[2]

Table 2: Solubility of SRI 31215 TFA

Solvent

Concentration

Notes

DMSO

= 25 mg/mL (46.85 mM)[2]

Sonication is recommended.[2]

125 mg/mL (234.26 mM)

Ultrasonic assistance needed.

[4]

In Vivo Formulation 1

> 2.08 mg/mL (3.90 mM)

10% DMSO, 40% PEG300,
5% Tween-80, 45% Saline.[3]

[4]

In Vivo Formulation 2

> 2.08 mg/mL (3.90 mM)

10% DMSO, 90% (20% SBE-
B-CD in Saline).[3][4]

In Vivo Formulation 3

> 2.08 mg/mL (3.90 mM)

10% DMSO, 90% Corn Oil.[3]
[4]
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Issue

Possible Cause

Recommended Solution

Precipitation observed in stock

solution upon thawing.

Low temperature storage can
sometimes cause compounds

to precipitate out of solution.

Gently warm the solution to
37°C and use sonication to
redissolve the compound

completely before use.[3][5]

Difficulty dissolving the solid

compound.

Insufficient agitation or low

temperature.

Use an ultrasonic bath to aid
dissolution.[4] Gentle warming

can also be applied.[5]

Inconsistent experimental

results.

Degradation of the compound
due to improper storage or

handling.

Ensure the compound and its
solutions are stored at the
recommended temperatures,
protected from light and
moisture.[1][3][4] Avoid
multiple freeze-thaw cycles by
preparing single-use aliquots.

[2]

Phase separation or
precipitation in in vivo

formulations.

Incorrect order of solvent

addition or insufficient mixing.

Add each solvent sequentially
and ensure thorough mixing at
each step as per the

recommended protocols.[2][3]

[4]

Experimental Protocols & Visualizations
Protocol: Preparation of a 10 mM Stock Solution in

DMSO

* Weigh the required amount of solid SRI 31215 TFA.

e Add the appropriate volume of DMSO to achieve a 10 mM concentration.

« |If the compound does not dissolve readily, sonicate the solution or warm it gently to 37°C

until a clear solution is obtained.

e Once fully dissolved, aliquot the stock solution into single-use vials.
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» Store the aliquots at -80°C for long-term storage or -20°C for short-term storage.

Workflow: Preparing a 10 mM Stock Solution

1. Weigh solid
SRI 31215 TFA

2. Add DMSO to
10 mM concentration
3. Sonicate/Warm
(if necessary)

4. Aliquot into
single-use vials

5. Store at -80°C
or -20°C

Click to download full resolution via product page

Workflow for preparing a stock solution of SRI 31215 TFA.

Signaling Pathway: Inhibition of HGF Activation

SRI 31215 TFA is an inhibitor of the Matriptase/Hepsin/Hepatocyte Growth Factor Activator
(HGFA) triplex.[3][5][6] This inhibition prevents the conversion of inactive pro-HGF to its active
form, HGF. Active HGF binds to the c-Met receptor, triggering downstream signaling pathways
involved in cell growth and migration. By blocking this activation, SRI 31215 TFA can inhibit

tumor-promoting signaling.[2]
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Inhibition of HGF Activation by SRI 31215 TFA
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Mechanism of action of SRI 31215 TFA in the HGF/c-Met pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [SRI 31215 TFA stability and long-term storage
conditions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b610992#sri-31215-tfa-stability-and-long-term-
storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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